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Compound of Interest

Compound Name: Yadanzioside L

Cat. No.: B12299273

Introduction

Yadanzioside L is a quassinoid glycoside isolated from the seeds of Brucea javanica (L.) Merr.
[1]. It possesses significant biological activities, including potent anti-tobacco mosaic virus
(TMV) activity[1]. As research into the therapeutic potential of Yadanzioside L continues, a
reliable and validated analytical method for its quantification is essential for quality control,
pharmacokinetic studies, and formulation development. This application note describes a
robust and sensitive reverse-phase high-performance liquid chromatography (RP-HPLC)
method for the quantitative determination of Yadanzioside L.

Chemical Structure

Compound: Yadanzioside L

CAS Number: 99132-97-5[2]

Molecular Formula: C34H46017[2]

Molecular Weight: 726.72 g/mol
Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this method. The
chromatographic conditions are summarized in the table below.
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Parameter Specification

Quaternary Pump, Autosampler, Column Oven,

HPLC System .
UV-Vis Detector

C18 reverse-phase column (4.6 x 250 mm, 5

um)

Column

Mobile Phase Acetonitrile and Water (Gradient Elution)

0-25 min: 20-60% Acetonitrile; 25-30 min: 60-

Gradient Program o
20% Acetonitrile

Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL
Detection Wavelength 220 nm
Run Time 35 minutes

Experimental Protocols

1. Preparation of Standard Solutions

A stock solution of Yadanzioside L (1 mg/mL) is prepared by accurately weighing 10 mg of the
reference standard and dissolving it in 10 mL of methanol. Working standard solutions are
prepared by serial dilution of the stock solution with methanol to achieve concentrations
ranging from 1 pg/mL to 100 pg/mL.

2. Sample Preparation (from Brucea javanica seeds)
o Extraction:
o Grind dried seeds of Brucea javanica into a fine powder.
o Accurately weigh 1 g of the powdered sample and place it in a conical flask.

o Add 50 mL of 80% methanol and sonicate for 30 minutes.
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[e]

Allow the mixture to stand for 24 hours at room temperature.

o

Filter the extract through Whatman No. 1 filter paper.

[¢]

Repeat the extraction process twice more with fresh solvent.

[¢]

Combine the filtrates and evaporate to dryness under reduced pressure.

 Purification (Solid-Phase Extraction):
o Dissolve the dried extract in 10 mL of water.
o Pass the solution through a C18 SPE cartridge pre-conditioned with methanol and water.
o Wash the cartridge with 10 mL of water to remove polar impurities.
o Elute Yadanzioside L with 10 mL of methanol.
o Evaporate the eluate to dryness and reconstitute the residue in 1 mL of methanol.
o Filter the final solution through a 0.45 um syringe filter before HPLC analysis.
3. Method Validation

The developed HPLC method was validated according to the International Council for
Harmonisation (ICH) guidelines, assessing linearity, precision, accuracy, limit of detection
(LOD), and limit of quantification (LOQ).

Data Presentation

The quantitative data for the validated HPLC method for Yadanzioside L are summarized in
the table below.
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Validation Parameter Result
Linearity Range 1-100 pg/mL
Correlation Coefficient (r?) >0.999

Retention Time

Approximately 15.2 min

Limit of Detection (LOD)

0.1 pg/mL

Limit of Quantification (LOQ)

0.3 pg/mL

Precision (RSD%)

Intraday: < 1.5%; Interday: < 2.0%

Accuracy (Recovery %)

98.5% - 101.2%

Visualization of Experimental Workflow
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Caption: Workflow for HPLC Method Development and Validation of Yadanzioside L.
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Conclusion

This application note provides a detailed protocol for a validated RP-HPLC method for the
guantification of Yadanzioside L. The method is simple, accurate, precise, and sensitive,
making it suitable for routine quality control and research applications involving this bioactive
compound. The clear workflow and structured data presentation are intended to facilitate its
adoption by researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Yadanzioside L | CAS:99132-97-5 | Manufacturer ChemFaces [chemfaces.com]
e 2. Yadanzioside-L | C34H46017 | CID 6436225 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Note: A Validated HPLC Method for the
Quantification of Yadanzioside L]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12299273#hplc-method-development-for-
yadanzioside-I-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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